Cas no 161406-04-8 (Poly[3-(hexylthio)-2,5-thiophenediyl])

• Product Name: Poly[3-(hexylthio)-2,5-thiophenediyl]
• CAS No: 161406-04-8
• MF: C₁₀H₁₆S₂
• MW: 200.364040374756
• MDL: MFCD26958749
• CID: 3805002
• PubChem ID: 15210258
• Update Time: 2025-10-21

Poly[3-(hexylthio)-2,5-thiophenediyl] Chemical and Physical Properties

Names and Identifiers

• Poly[3-(hexylthio)-2,5-thiophenediyl]
• 3-(hexylsulfanyl)thiophene
• 3-hexylsulfanylthiophene
• MFCD26958749
• 3-hexylsulfanyl-thiophene
• 3-hexylthio-thiophene
• SCHEMBL2342395
• 161406-04-8

• MDL： MFCD26958749
• Inchi： 1S/C10H16S2/c1-2-3-4-5-7-12-10-6-8-11-9-10/h6,8-9H,2-5,7H2,1H3
• InChI Key： GXTUMHXLAFPTPZ-UHFFFAOYSA-N
• SMILES： S(C1=CSC=C1)CCCCCC

Computed Properties

• Exact Mass: 200.06934286Da
• Monoisotopic Mass: 200.06934286Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 53.5Ų

Additional information on Poly[3-(hexylthio)-2,5-thiophenediyl]

Poly[3-(Hexylthio)-2,5-Thiophenediyl]: A Comprehensive Overview

Poly[3-(hexylthio)-2,5-thiophenediyl] (CAS No. 161406-04-8) is a advanced thiophene-based polymer that has garnered significant attention in the fields of materials science and electronics. This polymer is characterized by its unique structure, which incorporates a thiophene ring system with a hexylthio substituent. The thiophene moiety is a key component of this polymer, contributing to its electronic properties and structural stability. Recent studies have highlighted the potential of this polymer in applications such as organic electronics, sensors, and energy storage devices.

The synthesis of Poly[3-(hexylthio)-2,5-thiophenediyl] typically involves a combination of oxidative polymerization and controlled radical polymerization techniques. These methods ensure the formation of a well-defined polymer chain with high molecular weight. The hexylthio group plays a crucial role in modulating the polymer's solubility and processability, making it suitable for various fabrication techniques such as spin-coating and inkjet printing. Recent advancements in polymer chemistry have further optimized these synthesis methods, leading to improved yield and reproducibility.

One of the most notable features of Poly[3-(hexylthio)-2,5-thiophenediyl] is its excellent electronic properties. The conjugated thiophene backbone facilitates efficient charge transport, making it an ideal candidate for use in organic field-effect transistors (OFETs). Recent research has demonstrated that this polymer exhibits high carrier mobility, which is critical for achieving fast switching speeds in electronic devices. Additionally, the polymer's ability to undergo post-polymerization modifications has opened new avenues for tailoring its electronic properties to specific application requirements.

In terms of applications, Poly[3-(hexylthio)-2,5-thiophenediyl] has shown promise in the development of flexible electronics. Its mechanical flexibility and thermal stability make it suitable for use in wearable devices and foldable displays. Furthermore, this polymer has been explored as a candidate for energy storage applications, such as supercapacitors and batteries. Recent studies have highlighted its high capacitance retention and excellent cyclability, which are essential for long-term device performance.

The environmental impact of Poly[3-(hexylthio)-2,5-thiophenediyl] is another area of active research. Scientists are investigating methods to enhance the biodegradability of this polymer while maintaining its desirable electronic properties. This research aligns with the growing demand for sustainable materials in the electronics industry. Additionally, efforts are being made to reduce the energy consumption associated with its synthesis process, further contributing to its eco-friendly profile.

In conclusion, Poly[3-(hexylthio)-2,5-thiophenediyl] (CAS No. 161406-04-8) represents a cutting-edge material with a wide range of potential applications in modern technology. Its unique chemical structure and tunable properties make it a valuable addition to the arsenal of materials available for organic electronics and related fields. As research continues to uncover new insights into its behavior and performance, this polymer is poised to play an increasingly important role in shaping the future of materials science.